![molecular formula C18H22N2O5S B2927454 4-methoxy-N-(2-(N-(2-methoxybenzyl)sulfamoyl)ethyl)benzamide CAS No. 899979-79-4](/img/structure/B2927454.png)
4-methoxy-N-(2-(N-(2-methoxybenzyl)sulfamoyl)ethyl)benzamide
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Description
4-methoxy-N-(2-(N-(2-methoxybenzyl)sulfamoyl)ethyl)benzamide is a chemical compound that belongs to the class of sulfonamide drugs. It is also known as E7820 and has been found to have potential anti-tumor activity.
Scientific Research Applications
Transformation and Excretion
The study by Arita et al. (1970) investigated the transformation of metoclopramide, a compound related to 4-methoxy-N-(2-(N-(2-methoxybenzyl)sulfamoyl)ethyl)benzamide, in rabbits. It revealed five transformation products alongside the parent compound, demonstrating the complex metabolic pathways involved in drug metabolism and excretion. This research highlights the importance of understanding drug metabolites for drug design and safety evaluations Arita, Hori, Ito, Ichikawa, & Uesugi, 1970.
Inhibition of Carbonic Anhydrases
Research by Supuran et al. (2013) on aromatic sulfonamide inhibitors, including compounds structurally related to 4-methoxy-N-(2-(N-(2-methoxybenzyl)sulfamoyl)ethyl)benzamide, has shown that these compounds can inhibit carbonic anhydrase isoenzymes. Such inhibitors have potential applications in treating conditions like glaucoma, epilepsy, and even cancer, due to their ability to regulate intra- and extracellular pH levels Supuran, Maresca, Gregáň, & Remko, 2013.
Oxidation Reactions
Lai, Lepage, and Lee (2002) explored the oxidation reactions of methoxy substituted benzyl phenyl sulfides, closely related to the compound . Their work provides insights into the mechanisms of oxidation by different oxidants, which is crucial for understanding chemical reactivity and designing oxidation processes in organic synthesis Lai, Lepage, & Lee, 2002.
Novel Electroactive Materials
The study by Saleh and Gaber (2001) utilized a drug structurally similar to 4-methoxy-N-(2-(N-(2-methoxybenzyl)sulfamoyl)ethyl)benzamide as an electroactive material for developing a PVC-based Zn2+-selective electrode. This research opens avenues for creating highly selective sensors for metal ions, which can be used in environmental monitoring and industrial processes Saleh & Gaber, 2001.
Photocatalytic Oxidation
Research by Higashimoto et al. (2009) on the photocatalytic oxidation of benzyl alcohol and its derivatives, including 4-methoxybenzyl alcohol, into corresponding aldehydes highlights the potential of using photocatalysis for selective organic transformations. Such processes are vital for sustainable chemistry, allowing for efficient energy use and reduced waste Higashimoto, Kitao, Yoshida, Sakura, Azuma, Ohue, & Sakata, 2009.
properties
IUPAC Name |
4-methoxy-N-[2-[(2-methoxyphenyl)methylsulfamoyl]ethyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N2O5S/c1-24-16-9-7-14(8-10-16)18(21)19-11-12-26(22,23)20-13-15-5-3-4-6-17(15)25-2/h3-10,20H,11-13H2,1-2H3,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HJPYCUCSHIVYKV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)NCCS(=O)(=O)NCC2=CC=CC=C2OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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